Cas no 5466-35-3 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
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- [2-methyl-2-(4-propan-2-ylphenyl)-1,3-oxathiolan-5-yl]methanol
- 5466-35-3
- N-(2,5-dimethylcyclopentylidene)hydroxylamine
- NSC-27297
- NSC27297
- DTXSID00969941
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- Inchi： 1S/C7H13NO/c1-5-3-4-6(2)7(5)8-9/h5-6,9H,3-4H2,1-2H3
- InChI Key： PYFBOWYTJLHILI-UHFFFAOYSA-N
- SMILES： O/N=C1/C(C)CCC/1C
Computed Properties
- Exact Mass: 127.09979
- Monoisotopic Mass: 127.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 32.6Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 205.4°C at 760 mmHg
- Flash Point: 107.8°C
- Refractive Index: 1.525
- PSA: 32.59
Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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